Cas no 449745-92-0 (4H-1,2,4-Triazol-4-amine,3-(butylthio)-5-ethyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine,3-(butylthio)-5-ethyl-
• CAS No: 449745-92-0
• MF: C₈H₁₆N₄S
• MW: 200.304439544678
• CID: 327719
• PubChem ID: 29179354
• Update Time: 2025-04-19

4H-1,2,4-Triazol-4-amine,3-(butylthio)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,3-(butylthio)-5-ethyl-
• 3-(Butylsulfanyl)-5-ethyl-4H-1,2,4-triazol-4-amine
• 4H-1,2,4-Triazol-4-amine,3-(butylthio)-5-ethyl-(9CI)
• 449745-92-0
• 3-(Butylthio)-5-ethyl-4H-1,2,4-triazol-4-amine

• Inchi： 1S/C8H16N4S/c1-3-5-6-13-8-11-10-7(4-2)12(8)9/h3-6,9H2,1-2H3
• InChI Key： MSFLCSFUTMDFKQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1N)CCCC

Computed Properties

• Exact Mass: 200.10956770g/mol
• Monoisotopic Mass: 200.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82Ų